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Compound of Interest

Compound Name: TAK-024

Cat. No.: B1243020 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of TAK-024, a platelet inhibitor intended for laboratory use.[1] Adherence to these

procedural guidelines is essential for ensuring laboratory safety and regulatory compliance.

Compound Profile and Handling
TAK-024 is a solid, potent inhibitor of platelets with a molecular weight of 594.62 g/mol and a

chemical formula of C₂₇H₃₄N₁₀O₆.[1] While specific toxicological properties have not been

thoroughly investigated, it is prudent to treat TAK-024 as a potentially hazardous substance.[2]

Researchers should always consult the manufacturer's Safety Data Sheet (SDS) for the most

detailed and up-to-date information. In the absence of a specific SDS, the following general

safety precautions should be taken.

Personal Protective Equipment (PPE) and Handling:

Gloves: Always wear chemical-resistant gloves. Gloves must be inspected before use and

disposed of properly after handling the compound.

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of any dust or aerosols.[2][3]
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Disposal of TAK-024 Waste
Proper disposal of TAK-024 and its containers is critical to prevent environmental

contamination and ensure workplace safety. The following procedures are based on general

guidelines for hazardous chemical waste disposal and should be followed in conjunction with

institutional and local regulations.

Step 1: Waste Characterization and Segregation

Identify Waste Type: Determine if the waste is pure TAK-024, a solution containing TAK-024,

or contaminated labware (e.g., pipette tips, vials, gloves).

Segregate Waste: Do not mix TAK-024 waste with other chemical waste streams unless

compatibility has been confirmed.[4][5] Incompatible wastes must be stored separately to

prevent dangerous reactions.[4]

Step 2: Containerization and Labeling

Primary Container: Collect solid TAK-024 waste and contaminated materials in a designated,

leak-proof, and sealable container. For liquid waste, use a compatible, non-reactive

container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name, "TAK-024." Note the concentration and any other components of the mixture.

Step 3: Storage of Waste

Designated Area: Store the sealed waste container in a designated hazardous waste

accumulation area.[5]

Secondary Containment: It is best practice to use secondary containment to prevent spills.

Storage Conditions: Store in a cool, dry, and well-ventilated place away from heat, direct

sunlight, and incompatible materials.[3]

Step 4: Final Disposal
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Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. This is typically managed by the Environmental Health and Safety

(EHS) department.[6]

Regulatory Compliance: Ensure that all disposal practices comply with local, state, and

federal regulations for hazardous waste management.[3][7]

The following table summarizes key information for the handling and disposal of TAK-024.

Characteristic Data Reference

Chemical Name TAK-024 [1]

Molecular Formula C₂₇H₃₄N₁₀O₆ [1]

Molecular Weight 594.62 g/mol [1]

Physical Form Solid [1]

Primary Hazard
Potent Platelet Inhibitor

(Biological Activity)
[1]

Assumed Chemical Hazards
Potential for skin, eye, and

respiratory irritation.[2]

General guidance for research

chemicals

Recommended PPE
Gloves, Eye Protection, Lab

Coat
[3]

Waste Classification

Hazardous Chemical Waste

(pending institutional

assessment)

[7]

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

Evacuate and Alert: Evacuate the immediate area of the spill. Alert colleagues and the

laboratory supervisor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.dhpsupply.com/msds/760-350.pdf
https://www.tceq.texas.gov/downloads/permitting/waste-permits/publications/rg-22.pdf
https://www.benchchem.com/product/b1243020?utm_src=pdf-body
https://cymitquimica.com/products/TM-T13065/tak-024/
https://cymitquimica.com/products/TM-T13065/tak-024/
https://cymitquimica.com/products/TM-T13065/tak-024/
https://cymitquimica.com/products/TM-T13065/tak-024/
https://cymitquimica.com/products/TM-T13065/tak-024/
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman243984-11-4.pdf
https://www.dhpsupply.com/msds/760-350.pdf
https://www.tceq.texas.gov/downloads/permitting/waste-permits/publications/rg-22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don PPE: Before cleaning, don appropriate PPE, including double gloves, safety goggles, a

lab coat, and if necessary, respiratory protection.

Contain the Spill: For solid spills, carefully scoop the material into a labeled hazardous waste

container. Avoid creating dust. For liquid spills, use an absorbent material to contain and

collect the waste.

Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent,

followed by water. All cleaning materials must be disposed of as hazardous waste.

Seek Medical Attention: If skin or eye contact occurs, flush the affected area with copious

amounts of water for at least 15 minutes and seek immediate medical attention.[2]

Logical Workflow for TAK-024 Disposal
The following diagram illustrates the decision-making process for the proper disposal of TAK-
024 waste.
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Start: TAK-024 Waste Generation

Step 1: Characterization & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Final Disposal

Generate TAK-024 Waste
(Solid, Liquid, or Contaminated Labware)

Characterize Waste Stream
(Pure, Solution, Contaminated)

Begin Disposal Process

Segregate from
Incompatible Wastes

Place in a Sealed,
Compatible Container

Label with 'Hazardous Waste'
and 'TAK-024'

Store in Designated
Hazardous Waste Area

Arrange for EHS Pickup

Follow Institutional Protocol

Dispose via Licensed
Waste Management Facility

Regulatory Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of TAK-024 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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